Cas no 30582-03-7 (Pyrene, dimethyl-)
Pyrene, dimethyl- structure
Product Name:Pyrene, dimethyl-
Pyrene, dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrene, dimethyl-
- 1,2-dimethylpyrene
- Dimethylpyrene
- Pyrene,1,2-dimethyl
- Pyrene,dimethyl
- K9Z2B88WJ0
- UNII-9C97WG0BE2
- UNII-K9Z2B88WJ0
- 30582-03-7
- 74869-48-0
- 9C97WG0BE2
- Q27272350
- DTXSID70904788
- Pyrene, 1,2-dimethyl-
-
- Inchi: 1S/C18H14/c1-11-10-15-7-6-13-4-3-5-14-8-9-16(12(11)2)18(15)17(13)14/h3-10H,1-2H3
- InChI Key: UOUUKBKHBOFSJV-UHFFFAOYSA-N
- SMILES: C12C3=CC=C4C=CC=C(C=CC1=C(C)C(C)=C3)C=24
Computed Properties
- Exact Mass: 230.11000
- Monoisotopic Mass: 230.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.8
Experimental Properties
- PSA: 0.00000
- LogP: 5.20080
Pyrene, dimethyl- Related Literature
-
1. Synthesis of 1,2-dimethylpyrene, 1,3-dimethylpyrene and 1,2,3-trimethylpyreneMark A. Hempenius,Johan Lugtenburg,Jan Cornelisse J. Chem. Soc. Perkin Trans. 1 1991 635
-
2. Medium-sized cyclophanes. Part 31. Synthesis and electrophilic substitution of 8-substituted [2]metacyclo[2](1,3)pyrenophanesTakehiko Yamato,Akira Miyazawa,Masashi Tashiro J. Chem. Soc. Perkin Trans. 1 1993 3127
-
Parisa Ghods Ghasemabadi,Tieguang Yao,Graham J. Bodwell Chem. Soc. Rev. 2015 44 6494
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4. Contents pages
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Cameron P. Oden,Charles J. Werth,Luiza Notini,Lynn E. Katz Environ. Sci.: Processes Impacts 2022 24 1181
30582-03-7 (Pyrene, dimethyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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